Cas no 656818-50-7 (Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate
• CAS No: 656818-50-7
• MF: C₉H₈ClN₃O₃
• MW: 241.631120681763
• MDL: MFCD03450753
• CID: 4715779
• Update Time: 2025-10-29

Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• Methyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]-pyrimidine-3-carboxylate
• SMR000132459
• ChemDiv2_003267
• MLS000522051
• HMS1378E11
• HMS2493F03
• STK487268
• BBL006101
• R7733
• methyl 5-(chloromethyl)-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate

• MDL： MFCD03450753
• Inchi： 1S/C9H8ClN3O3/c1-16-9(15)6-4-11-13-7(14)2-5(3-10)12-8(6)13/h2,4,11H,3H2,1H3
• InChI Key： ILSQQYCQROHDDD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C(C(C(=O)OC)=CN2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 453
• Topological Polar Surface Area: 71

Additional information on Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate

Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate (CAS No. 656818-50-7): A Comprehensive Overview

Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate (CAS No. 656818-50-7) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise as a versatile intermediate in the synthesis of biologically active molecules. Its unique chemical properties and potential applications make it a subject of intense study among chemists and pharmacologists.

The molecular structure of Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate features a pyrazolopyrimidine core, which is a fused ring system consisting of a pyrazole ring and a pyrimidine ring. This structural motif is well-known for its presence in numerous bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents. The presence of both hydroxyl and chloromethyl functional groups on the pyrazolopyrimidine scaffold enhances its reactivity, making it an attractive candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising pharmacological activities. For instance, studies have demonstrated its utility in the preparation of inhibitors targeting various enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate is its potential application in the development of antiviral drugs. The pyrazolopyrimidine scaffold is known to interact with viral enzymes and proteins, thereby inhibiting viral replication. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with viral targets, providing valuable insights into its mechanism of action. These computational studies have guided experimental efforts to optimize the compound's structure for enhanced potency.

Furthermore, Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate has shown promise in the field of oncology. Preclinical studies have indicated that derivatives of this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. The chloromethyl group on the molecule allows for further functionalization, enabling the creation of analogs with tailored biological activities. This flexibility has been exploited to develop compounds that exhibit potent antitumor effects while minimizing toxicity to healthy cells.

The synthesis of Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors to form the pyrazolopyrimidine core, followed by functional group transformations to introduce the hydroxyl and chloromethyl groups. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacokinetic properties of derivatives derived from Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate are also subjects of considerable interest. Researchers are exploring ways to enhance the bioavailability and metabolic stability of these compounds through structural modifications. For example, incorporating lipophilic substituents can improve oral absorption, while protecting groups can prevent premature degradation in vivo.

In conclusion, Methyl 5-(chloromethyl)-7-hydroxypyrazolo1,5-a-pyrimidine-3-carboxylate represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and potential therapeutic applications. Ongoing research continues to uncover new ways to harness its properties for the development of innovative drugs targeting various diseases. As our understanding of molecular interactions grows more sophisticated, compounds like this one are poised to play pivotal roles in shaping the future of medicine.